2-{[4-(2,5-dimethylphenyl)-5-[(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl]-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H24N6O4S/c1-14-4-5-15(2)19(10-14)30-20(11-17-12-21(31)27-23(33)26-17)28-29-24(30)35-13-22(32)25-16-6-8-18(34-3)9-7-16/h4-10,12H,11,13H2,1-3H3,(H,25,32)(H2,26,27,31,33)
• InChI Key: HUUHQKAFEXYLSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)OC)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C24H24N6O4S
• Molecular Weight: 492.6 g/mol
• CAS No.: 852048-35-2

Description

2-{[4-(2,5-dimethylphenyl)-5-[(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl]-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H24N6O4S and its molecular weight is 492.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 492.15797444 g/mol and the complexity rating of the compound is 818. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

The primary target of this compound is Signal Transducer and Activator of Transcription 3 (Stat3) . Stat3 is a protein that plays a crucial role in many cellular processes such as cell growth and apoptosis, and is involved in a variety of diseases when dysregulated .

Mode of Action

This compound acts as an inhibitor of Stat3 . It blocks the protein-protein interactions required for Stat3 dimerization . This inhibition prevents Stat3 phosphorylation and nuclear localization following IL-6 stimulation of fibroblasts .

Biochemical Pathways

By inhibiting Stat3, the compound affects the JAK-STAT signaling pathway . This pathway is involved in processes like immune response and cell growth. The inhibition of Stat3 can lead to reduced expression of IL-6, a Stat3 target, and RANKL, a cytokine essential for osteoclastogenesis .

Result of Action

The inhibition of Stat3 by this compound leads to significant effects at the molecular and cellular level. It has been shown to significantly inhibit arthritis development without apparent adverse effects . It also significantly blocked Stat3 phosphorylation and nuclear localization following IL-6 stimulation of fibroblasts .

This compound represents a promising avenue for therapeutic interventions, particularly in conditions like rheumatoid arthritis where Stat3 plays a key role . .